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Compound of Interest

Compound Name: 1,3-Bis(4-fluorobutyl)urea

CAS No.: 542-51-8

Cat. No.: B13422297

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core molecular properties of 1,3-Bis(4-
fluorobutyl)urea, a symmetrically substituted urea containing terminal fluorine atoms. While

specific research on this compound is limited in publicly available literature, this document

synthesizes its fundamental data and provides context based on the well-established chemistry

of related fluorinated urea derivatives.

Core Molecular Data
1,3-Bis(4-fluorobutyl)urea is a distinct chemical entity with the following key identifiers and

properties.

Property Value Source

Molecular Formula C9H18F2N2O [1]

Molecular Weight 208.25 g/mol [1]

CAS Number 542-51-8 [1]
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These fundamental properties are the bedrock for any experimental design or theoretical

modeling involving this molecule.

Structural Characteristics
The structure of 1,3-Bis(4-fluorobutyl)urea features a central urea core flanked by two

identical 4-fluorobutyl chains. This symmetry and the presence of terminal fluorine atoms are

expected to significantly influence its chemical and physical properties, such as solubility,

lipophilicity, and metabolic stability.

Caption: 2D structure of 1,3-Bis(4-fluorobutyl)urea.

Synthesis and Characterization: A General
Approach
While specific synthesis protocols for 1,3-Bis(4-fluorobutyl)urea are not detailed in the

surveyed literature, the synthesis of symmetrical ureas is a well-established area of organic

chemistry. A plausible synthetic strategy would involve the reaction of 4-fluorobutylamine with a

phosgene equivalent.
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Caption: Generalized workflow for the synthesis of symmetrical ureas.

Experimental Protocol (General)
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Reaction Setup: A solution of 4-fluorobutylamine (2.0 equivalents) in a suitable aprotic

solvent (e.g., dichloromethane) would be prepared in a reaction vessel under an inert

atmosphere. A non-nucleophilic base (e.g., triethylamine) may be added.

Reagent Addition: A phosgene equivalent, such as triphosgene (1.0 equivalent) or

carbonyldiimidazole (CDI), dissolved in the same solvent, would be added dropwise to the

amine solution, typically at a reduced temperature (e.g., 0 °C) to control the reaction rate.

Reaction Monitoring: The reaction progress would be monitored by a suitable technique,

such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry

(LC-MS).

Workup and Purification: Upon completion, the reaction mixture would be quenched and

washed. The organic layer would be dried and concentrated. The crude product would then

be purified, likely via column chromatography or recrystallization, to yield pure 1,3-Bis(4-
fluorobutyl)urea.

Characterization
The identity and purity of the synthesized compound would be confirmed using standard

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR would provide

detailed structural information, confirming the connectivity of the atoms and the presence of

the fluorine-carbon bonds.

Mass Spectrometry (MS): High-resolution mass spectrometry would be used to confirm the

molecular weight and elemental composition.

Infrared (IR) Spectroscopy: The IR spectrum would show characteristic peaks for the N-H

and C=O bonds of the urea functional group.

Potential Applications and Research Directions
The applications of substituted ureas are vast, spanning pharmaceuticals, agrochemicals, and

materials science.[2][3][4] The introduction of fluorine can enhance metabolic stability and

binding affinity, making fluorinated compounds particularly interesting in drug discovery.
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Given the structural motifs, potential research avenues for 1,3-Bis(4-fluorobutyl)urea could

include:

Medicinal Chemistry: Many urea-containing compounds exhibit a range of biological

activities.[5][6] The fluorobutyl chains could modulate pharmacokinetic properties. It could be

investigated as a scaffold or intermediate for developing new therapeutic agents.

Agrochemicals: Substituted ureas are a well-known class of herbicides and plant growth

regulators.[2][4] The specific properties of 1,3-Bis(4-fluorobutyl)urea might lend it to

applications in this field.

Materials Science: The hydrogen bonding capabilities of the urea group can be exploited in

the design of supramolecular assemblies and polymers.

It is important to note that these are speculative applications based on the broader class of

substituted ureas, and specific biological or material properties of 1,3-Bis(4-fluorobutyl)urea
would need to be determined through empirical testing.

Conclusion
1,3-Bis(4-fluorobutyl)urea is a defined chemical compound with a molecular formula of

C9H18F2N2O and a molecular weight of 208.25 g/mol .[1] While detailed experimental studies

on this specific molecule are not widely published, its synthesis and characterization can be

approached using established methodologies for symmetrical ureas. The presence of

fluorinated alkyl chains suggests that it may hold potential for applications in fields where

metabolic stability and altered lipophilicity are desirable, such as in the development of new

pharmaceuticals or agrochemicals. Further research is required to elucidate its specific

properties and potential uses.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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